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For researchers, scientists, and drug development professionals navigating the ever-expanding

landscape of scientific knowledge, precise and granular classification of information is

paramount. The Interactive Advertising Bureau's (IAB) Content Taxonomy, particularly its

'IAB15 – Science' category, is a widely used system for categorizing online content. However,

its advertising-centric design renders it fundamentally inadequate for the detailed and dynamic

nature of scientific and technical fields, especially in capturing the essence of emerging

disciplines.

This guide provides a comparative analysis of the IAB15 taxonomy against established and

innovative scientific classification systems. It highlights the structural limitations of the IAB

framework for scientific application and introduces more suitable alternatives for organizing,

discovering, and analyzing research information.

The IAB15 'Science' Taxonomy: A High-Level
Overview
The IAB Content Taxonomy is a standardized list of categories used by the digital advertising

industry to classify content on websites, apps, and other digital platforms.[1] This allows

advertisers to target their campaigns to relevant audiences and ensure brand safety. The

'IAB15 – Science' tier is a first-level category with a limited set of second-tier subcategories.

IAB15 'Science' Subcategories:
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IAB15-1: Astrology

IAB15-2: Biology

IAB15-3: Chemistry

IAB15-4: Geology

IAB15-5: Paranormal Phenomena

IAB15-6: Physics

IAB15-7: Space / Astronomy

IAB15-8: Geography

IAB15-9: Botany

IAB15-10: Weather[2]

It is immediately apparent that this taxonomy lacks the depth and specificity required for

scientific research. The inclusion of non-scientific categories like "Astrology" and "Paranormal

Phenomena" further underscores its unsuitability for a scientific audience.

The Rise of Interdisciplinary and Novel Scientific
Fields
Modern science is characterized by its increasing interdisciplinarity and the rapid emergence of

new fields of study. A 2024-2025 outlook identifies several key emerging disciplines that are

poised to drive significant innovation:

Quantum Technologies and Computing: Encompassing quantum error correction, quantum

algorithms, and quantum networking.

Sustainable Technology and Green Chemistry: Focusing on carbon capture, advanced

energy storage, and eco-friendly chemical processes.
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AI-Driven Scientific Discovery: Utilizing artificial intelligence and machine learning for

advancements in various scientific domains.

Genomics and Personalized Medicine: Including pharmacogenomics, liquid biopsies, and

CRISPR-based therapies.

Digital Health and Bioinformatics: Covering digital therapeutics, wearable health monitoring,

and the analysis of large-scale biological data ("Omics").

These fields are inherently cross-disciplinary and cannot be adequately represented by the

broad categories offered in the IAB15 taxonomy. For example, "AI-Driven Scientific Discovery"

draws from computer science, biology, chemistry, and medicine, a nuance entirely lost within

the IAB framework.

A Comparative Analysis of Scientific Taxonomies
To address the need for more robust and detailed classification in science and technology,

several specialized taxonomies have been developed. These systems are designed to reflect

the complex relationships between different fields of study and to accommodate the emergence

of new areas of research.
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Taxonomy
Primary
Purpose

Structure Granularity
Adaptability to
Emerging
Fields

IAB15 'Science'

Digital

Advertising &

Content

Categorization

Hierarchical (2-

tier for Science)
Very Low

Poor. Lacks

categories for

interdisciplinary

and novel fields.

OECD Fields of

Research and

Development

(FORD)

R&D Statistics

and Policy
Hierarchical Moderate

Moderate.

Provides a broad

framework but

may not capture

highly specific

emerging topics.

[3][4]

Medical Subject

Headings

(MeSH)

Indexing and

searching

biomedical and

health-related

literature

Hierarchical and

Poly-hierarchical
Very High

Good. Updated

annually to

reflect new

medical and

scientific

concepts.[5][6]

ACM Computing

Classification

System (CCS)

Classifying

computing

literature

Poly-hierarchical Very High

Excellent.

Designed to

evolve with the

field of computer

science.[7][8]

Physics and

Astronomy

Classification

Scheme (PACS)

Classifying

physics and

astronomy

literature

Hierarchical High

Moderate. Has

been a standard

but is being

succeeded by

more dynamic

systems.[9][10]

Science and

Technology

Ontology (S&TO)

Dynamic and

automated

classification of

Network/Ontolog

y

High Excellent.

Designed to

identify and
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scientific

literature

classify

unconventional

and emerging

topics.

SCINOBO

Dynamic and

automated

classification of

scholarly

communication

Hierarchical and

Network-based
High

Excellent.

Utilizes machine

learning to

dynamically

construct and

extend its

taxonomy.[11]

[12]

Experimental Protocols: Methodologies of
Advanced Scientific Taxonomies
The development and maintenance of robust scientific taxonomies involve rigorous and often

automated methodologies. These approaches stand in stark contrast to the more static and

commercially driven updates of the IAB Content Taxonomy.

Science and Technology Ontology (S&TO) Development
Methodology
The S&TO is an automatically generated ontology designed to capture emerging and

unconventional topics in science and technology. Its creation follows a machine learning-driven

protocol:

Data Collection: A large dataset of scientific articles is collected from sources like Semantic

Scholar, covering diverse fields such as computer science, physics, chemistry, and

engineering.[13]

Topic Modeling: The BERTopic modeling technique is applied to the collected articles. This

technique identifies topics within the text corpus.[13]
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Ontology Construction: The identified topics and their semantic relationships are used to

construct the ontology. The S&TO includes relationships like "relatedIdentical" and

"superTopicOf" to create a network of interconnected scientific concepts.[13]

Dynamic Updates: The S&TO model is designed to be updated by running the BERTopic

algorithm on more recent datasets, allowing it to evolve with the scientific landscape.[13]

SCINOBO Taxonomy Development Methodology
SCINOBO employs a hybrid approach that combines established classification systems with

machine learning to create a dynamic and multi-level taxonomy:

Foundation: The taxonomy is initially based on the OECD Fields of Research and

Development (FORD) classification.[11][14]

Hierarchical Extension: This base is extended by manually linking it to the Sciencemetrix

journal classification, creating a three-level hierarchy.[14]

Dynamic Expansion: To capture more granular and emerging topics, SCINOBO uses a

combination of:

Community Detection: Analyzing citation networks to identify clusters of related research

venues (journals and conferences).[12]

Neural Topic Modeling: Applying advanced topic modeling techniques to the full text of

publications to identify specific research themes.[12]

Multi-level Taxonomy: This process results in a six-level hierarchical taxonomy that can

dynamically evolve to include new areas of research.[15]

Visualizing the Disparity: IAB15 vs. Scientific
Taxonomies
The following diagrams, generated using the DOT language, illustrate the structural differences

between the IAB15 taxonomy and a more appropriate scientific classification system, as well

as the workflow for dynamic taxonomy creation.
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IAB15 'Science' Taxonomy

Tier 2 Subcategories

IAB15
Science
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Chemistry

Physics
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Astronomy

Botany

Weather

Astrology

Paranormal

Click to download full resolution via product page

A simplified representation of the IAB15 'Science' taxonomy's flat structure.
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Example Scientific Taxonomy (Simplified MeSH)

Diseases Neoplasms Neoplasms by Site Breast Neoplasms

Genomic Instabilityassociated with

Genetics Genetic Phenomena

Click to download full resolution via product page

A simplified, multi-level scientific taxonomy showing depth and relationships.

Dynamic Taxonomy Creation Workflow (e.g., S&TO)

Scientific Literature Corpus

Topic Modeling (e.g., BERTopic)

Generated Ontology

Continuous Update with New Literature

Click to download full resolution via product page

Workflow for creating and maintaining a dynamic scientific ontology.
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Conclusion: Selecting the Right Tool for Scientific
Classification
The IAB15 'Science' taxonomy, while effective for its intended purpose in digital advertising, is

demonstrably inadequate for the classification of scientific and technical information. Its lack of

granularity, inclusion of non-scientific categories, and inability to adapt to the rapid pace of

scientific discovery make it an unsuitable tool for researchers, scientists, and drug development

professionals.

For accurate and meaningful organization of scientific knowledge, specialized and dynamic

taxonomies such as MeSH, OECD FORD, and emerging systems like S&TO and SCINOBO

are far superior. These taxonomies provide the necessary depth, are developed with scientific

rigor, and are designed to evolve alongside the frontiers of research. Adopting these more

appropriate classification systems is crucial for effective knowledge management and the

acceleration of scientific progress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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